Cas no 1251704-17-2 (N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide)

• Product Name: N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• CAS No: 1251704-17-2
• MF: C₁₆H₁₂F₂N₄O₂S
• MW: 362.353888511658
• CID: 6321949
• PubChem ID: 49665141
• Update Time: 2025-07-02

N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• F3406-7500
• N-(3,5-difluorophenyl)-2-{[4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide
• N-(3,5-difluorophenyl)-2-((4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
• N-(3,5-difluorophenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• 1251704-17-2
• AKOS024485242

• Inchi： 1S/C16H12F2N4O2S/c1-9-20-16(24-22-9)10-2-3-19-15(4-10)25-8-14(23)21-13-6-11(17)5-12(18)7-13/h2-7H,8H2,1H3,(H,21,23)
• InChI Key： ZSJCOWPEABXGFN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)C1=NC(C)=NO1)CC(NC1C=C(C=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 362.065
• Monoisotopic Mass: 362.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 3.1

Additional information on N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide

Professional Introduction to N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide and CAS No 1251704-17-2

N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 1251704-17-2, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of multiple heterocyclic rings and functional groups in its molecular framework suggests a high degree of chemical complexity, which may contribute to its efficacy in various therapeutic contexts.

The core structure of N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide incorporates a 3,5-difluorophenyl moiety, which is known for its ability to enhance metabolic stability and binding affinity. This group is particularly valuable in drug design due to its capacity to interact favorably with biological targets. Additionally, the compound features a pyridin-2-ylsulfanyl substituent, which is a key pharmacophore in many bioactive molecules. The combination of these elements not only contributes to the compound's structural diversity but also opens up possibilities for diverse biological functions.

The 3-methyl-1,2,4-oxadiazol-5-yl component of the molecule is another critical feature that warrants detailed examination. Oxadiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular framework of N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide suggests that the compound may exhibit similar therapeutic benefits. Furthermore, the presence of an acetamide group at the terminal position adds another layer of functionality that could influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide stands out in this context due to its multifaceted structural features. The combination of fluoro-substituted aromatic rings, heterocyclic moieties, and sulfanyl groups creates a complex molecular architecture that may confer unique biological activities. This complexity has prompted researchers to explore its potential applications in various therapeutic areas.

The pharmaceutical industry has shown particular interest in compounds that can modulate key biological pathways involved in disease progression. N-(3,5-difluorophenyl)-2-{4-(3-methyl-1,2,4-oxadiazol-5-y strong >l)pyridinsulfanyl})acetamide has been investigated for its potential role in inhibiting enzymes and receptors that play crucial roles in conditions such as cancer and inflammation. Preliminary studies suggest that the compound may exhibit inhibitory effects on targets such as kinases and proteases. These findings are particularly promising given the growing recognition of the importance of enzyme inhibition in therapeutic strategies.

The synthesis and characterization of N-(g >g >g >g >g >g >g >g >g >g >g >g >g >g >>1251704
>17
>_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _